Cas no 749879-33-2 (N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Bromide)

• Product Name: N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Bromide
• CAS No: 749879-33-2
• MF: C₈H₂₀BrNO
• MW: 226.154501914978
• MDL: MFCD22421702
• CID: 4460613
• PubChem ID: 71401966
• Update Time: 2025-07-02

N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Bromide Chemical and Physical Properties

Names and Identifiers

• Ethanaminium, N,N-diethyl-2-methoxy-N-methyl-, bromide
• N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium bromide
• diethyl-(2-methoxyethyl)-methylazanium;bromide
• DTXSID70822973
• BS-25952
• 749879-33-2
• DIETHYL(2-METHOXYETHYL)METHYLAZANIUM BROMIDE
• N,N-DIETHYL-N-METHYL-N-(2-METHOXYETHYL)AMMONIUMBROMIDE
• AKOS025310557
• N,N-Diethyl-2-methoxy-N-methylethan-1-aminium bromide
• SCHEMBL1769810
• N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Bromide

• MDL： MFCD22421702
• Inchi： 1S/C8H20NO.BrH/c1-5-9(3,6-2)7-8-10-4;/h5-8H2,1-4H3;1H/q+1;/p-1
• InChI Key： HVXWWBWNJNDMKG-UHFFFAOYSA-M
• SMILES： [N+](CC)(CC)(C)CCOC.[Br-]

Computed Properties

• Exact Mass: 225.07283Da
• Monoisotopic Mass: 225.07283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 79.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines

Additional information on N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Bromide

Comprehensive Overview of N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Bromide (CAS No. 749879-33-2)

N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Bromide (CAS No. 749879-33-2) is a quaternary ammonium compound with a wide range of applications in industrial and research fields. This compound, characterized by its unique molecular structure, has garnered significant attention due to its versatile properties. The 2-methoxyethyl group in its structure enhances its solubility in polar solvents, making it a valuable component in formulations requiring high compatibility with aqueous systems.

In recent years, the demand for quaternary ammonium compounds like N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Bromide has surged, driven by their utility in phase-transfer catalysis, surfactant applications, and electrolyte formulations. Researchers and industries are increasingly exploring its potential in green chemistry initiatives, where its efficiency in reducing reaction times and improving yields is highly valued. The compound's low toxicity profile and biodegradability further align with modern sustainability goals.

The synthesis of N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Bromide involves a straightforward alkylation process, often yielding high purity grades suitable for pharmaceutical intermediates and specialty chemicals. Its CAS No. 749879-33-2 serves as a unique identifier in regulatory and safety documentation, ensuring precise tracking in global supply chains. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its structural integrity and purity.

One of the trending topics in the scientific community is the role of quaternary ammonium salts in energy storage systems. N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Bromide has shown promise in ionic liquid-based electrolytes for batteries, owing to its thermal stability and ionic conductivity. This aligns with the growing interest in next-generation energy solutions, where efficiency and environmental impact are critical considerations.

From a commercial perspective, the compound's applications extend to textile auxiliaries and personal care products, where its cationic surfactant properties enhance performance. The 2-methoxyethyl moiety contributes to its mildness, making it suitable for sensitive formulations. As consumers increasingly prioritize eco-friendly ingredients, this compound stands out as a viable alternative to traditional surfactants.

In summary, N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Bromide (CAS No. 749879-33-2) is a multifaceted compound with applications spanning industrial chemistry, materials science, and sustainable technologies. Its unique properties and adaptability position it as a key player in advancing innovative solutions across diverse sectors. Ongoing research continues to uncover new potentials, reinforcing its relevance in a rapidly evolving scientific landscape.